Methyl 2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]acetate

• IUPAC Name: methyl 2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]acetate
• InChI: InChI=1S/C10H18N2O5S/c1-17-9(13)7-11-10(14)8-3-5-12(6-4-8)18(2,15)16/h8H,3-7H2,1-2H3,(H,11,14)
• InChI Key: ORURTYWZWUWXOQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNC(=O)C1CCN(CC1)S(=O)(=O)C
• Molecular Formula: C10H18N2O5S
• Molecular Weight: 278.33 g/mol

Description

Methyl 2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of Methyl 2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]acetate is not fully understood. However, it is believed that this compound inhibits the activity of specific enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain. By inhibiting these enzymes, Methyl 2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]acetate can increase the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
Methyl 2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]acetate has several biochemical and physiological effects. This compound has been shown to improve cognitive function in animal models, which is likely due to its ability to increase the levels of acetylcholine in the brain. Additionally, Methyl 2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]acetate has been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

Methyl 2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]acetate has several advantages and limitations for lab experiments. One of the main advantages is that this compound is relatively easy to synthesize and purify, which makes it a useful starting material for the synthesis of various drugs. Additionally, Methyl 2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]acetate has been extensively studied, which means that there is a significant amount of data available on its properties and potential applications. However, one of the main limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.

Future Directions

There are several potential future directions for the study of Methyl 2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]acetate. One of the most promising directions is in the development of drugs for the treatment of Alzheimer's disease. Additionally, this compound could be further studied for its potential use in the treatment of other diseases, such as cancer. Furthermore, the mechanism of action of Methyl 2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]acetate could be further elucidated, which could lead to a better understanding of its potential applications in various fields.
Conclusion:
In conclusion, Methyl 2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]acetate is a chemical compound that has significant potential in various fields, including medicinal chemistry and the treatment of various diseases. This compound is synthesized through a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. While there is still much to be learned about Methyl 2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]acetate, it is clear that this compound has significant potential for future research and development.

Synthesis Methods

Methyl 2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]acetate is synthesized through a specific method that involves the reaction of 1-methylsulfonylpiperidine-4-carboxylic acid with methyl chloroformate. The reaction is carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is then purified through column chromatography to obtain pure Methyl 2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]acetate.

Scientific Research Applications

Methyl 2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]acetate has several potential applications in scientific research. One of the most significant applications is in the field of medicinal chemistry, where this compound can be used as a starting material for the synthesis of various drugs. Additionally, this compound has been studied for its potential use in the treatment of various diseases, including cancer and Alzheimer's disease.